Cas no 1280591-29-8 ((αS)-6-methoxy-α-methyl-1H-Benzimidazole-2-methanamine)

(αS)-6-methoxy-α-methyl-1H-Benzimidazole-2-methanamine structure
1280591-29-8 structure
Product Name:(αS)-6-methoxy-α-methyl-1H-Benzimidazole-2-methanamine
CAS No:1280591-29-8
MF:C10H13N3O
MW:191.229721784592
CID:1103986
PubChem ID:83857638
Update Time:2025-04-20

(αS)-6-methoxy-α-methyl-1H-Benzimidazole-2-methanamine Chemical and Physical Properties

Names and Identifiers

    • (αS)-6-methoxy-α-methyl-1H-Benzimidazole-2-methanamine
    • 1280591-29-8
    • (S)-1-(6-Methoxy-1H-benzo[d]imidazol-2-yl)ethan-1-amine
    • Inchi: 1S/C10H13N3O/c1-6(11)10-12-8-4-3-7(14-2)5-9(8)13-10/h3-6H,11H2,1-2H3,(H,12,13)/t6-/m0/s1
    • InChI Key: OBQGRTNYBGWKKA-LURJTMIESA-N
    • SMILES: O(C)C1C=CC2=C(C=1)NC([C@H](C)N)=N2

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.9Ų
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